2-[3,5-Bis(2-hydroxyphenyl)-[1,2,4]triazol-1-yl]benzoic acid

• IUPAC Name: 2-[3,5-bis(2-hydroxyphenyl)-1,2,4-triazol-1-yl]benzoic acid
• InChI: InChI=1S/C21H15N3O4/c25-17-11-5-2-8-14(17)19-22-20(15-9-3-6-12-18(15)26)24(23-19)16-10-4-1-7-13(16)21(27)28/h1-12,25-26H,(H,27,28)
• InChI Key: PDBKAEPAMFPDAZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NN(C(=N2)C3=CC=CC=C3O)C4=CC=CC=C4C(=O)O)O
• Molecular Formula: C21H15N3O4
• Molecular Weight: 373.4 g/mol
• CAS RN: 201530-78-1

Description

“2-[3,5-Bis(2-hydroxyphenyl)-[1,2,4]triazol-1-yl]benzoic acid” is a compound that has been prepared and studied for its various properties. It is related to “3,5-Bis(2-hydroxyphenyl)-1H-1,2,4-triazole (H2La)” and has been used in the formation of metal complexes.

Synthesis Analysis

The compound has been prepared and the crystal structure of the intermediate “2-(2-hydroxyphenyl)-4H-1,3-benzoxazin-4-one” has been determined. Temperature-dependent 1H NMR spectroscopic measurements of H2La indicated dynamic behavior with the equilibrium between the two asymmetric tautomers.

Molecular Structure Analysis

The molecular structure of this compound has been analyzed using various methods. For instance, temperature-dependent 1H NMR spectroscopic measurements of H2La indicated dynamic behavior with the equilibrium between the two asymmetric tautomers.

Chemical Reactions Analysis

The compound has been involved in the formation of [FeIII(La)]+ (pH 2.5) and [FeIII(La)2]− (pH > 6), as verified by UV-Vis spectroscopy. Complex formation of H3Lb with Al3+ and VO2+ was investigated by 1H NMR spectroscopic titration and cyclic voltammetry.

Physical And Chemical Properties Analysis

The compound exhibits certain physical and chemical properties. For instance, pD-dependent 1H NMR spectroscopic measurements showed small but characteristic shifts in the range of 0 ≤ pD ≤ 1, indicative of a triazole nitrogen atom protonation.

Scientific Research Applications

Coordination Chemistry and Metal Complex Formation

Research on derivatives of 2-[3,5-Bis(2-hydroxyphenyl)-[1,2,4]triazol-1-yl]benzoic acid, such as 3,5-Bis(2-hydroxyphenyl)-1H-1,2,4-triazole based ligands, has shown their capability to form complexes with metals like Fe(III), Al(III), and VO2+. These complexes exhibit unique properties such as dynamic behavior between asymmetric tautomers, protonation at the triazole nitrogen atom, and the formation of phenoxo-bridged structures, which could be relevant in catalysis and materials science Stucky et al., 2008.

Iron Chelation

The compound, known as ICL670 in some studies, has been investigated for its iron chelating properties, especially in the context of iron overload conditions. Research has highlighted its strong binding affinity to Fe(III), suggesting its potential use in treating conditions like thalassemia where iron overload is a concern. The studies also explore its redox properties and the implications for oxidative stress, which is crucial for understanding its therapeutic potential and safety profile Steinhauser et al., 2005.

Antimicrobial and Anticancer Properties

Further studies have synthesized various derivatives of this compound, exploring their antimicrobial and anticancer activities. These derivatives have shown promising results against different bacterial strains and cancer cell lines, indicating the potential of this compound as a lead structure for developing new therapeutic agents Al‐Azmi et al., 2020; Ding & Li, 2011.

Material Science Applications

The compound and its derivatives have been utilized in material science, particularly in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These structures have diverse applications, including catalysis, gas storage, and separation processes. Their unique properties like thermal stability, fluorescence, and structural diversity make them valuable in various technological applications Yang et al., 2013.

Mechanism of Action

Target of Action

The primary targets of 2-[3,5-Bis(2-hydroxyphenyl)-[1,2,4]triazol-1-yl]benzoic acid are broad bean aphids . The compound has shown remarkable insecticidal activities against these pests . It is also an orally active iron chelating agent .

Mode of Action

The compound interacts with its targets through strong intermolecular interactions . The docking model of a similar compound shows a possible mechanism of insecticidal action . As an iron chelating agent, it forms intermolecular hydrogen bonds with heteroatoms .

Biochemical Pathways

The compound affects the biochemical pathways related to insecticidal activity and iron chelation . .

Pharmacokinetics

It is known to be an orally active compound , suggesting that it has good bioavailability

Result of Action

The compound has shown significant insecticidal activity, with mortalities ranging from 98.12% to 100% at a concentration of 100 mg/L . As an iron chelating agent, it has been approved by the US FDA

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound’s insecticidal activity may vary depending on the pest’s life cycle, reproductive rate, and dispersal strategy . The compound’s iron chelating activity may also be influenced by factors such as the patient’s diet and the presence of other medications

Future Directions

The compound and its related structures could be used as a structural optimization platform for the design and development of more selective and potent anticancer molecules. This suggests potential future directions in medicinal chemistry and drug development.

Synthesis routes and methods

Procedure details

4.8 g of 2-(2-hydroxyphenyl)benz[e][1,3]oxazin4-one and 3.5 g of 2-hydrazinobenzoic acid are boiled under reflux for 4 h in 10 ml of ethanol. The mixture is cooled, poured onto water and extracted with ethyl acetate. The combined organic phases are dried over sodium sulfate and concentrated on a rotary evaporator. The residue is crystallized from ethyl acetate/hexane. After drying, 2-[3,5-bis(2-hydroxyphenyl)-[1,2,4]triazol-1-yl]benzoic acid is obtained as colorless crystals of m.p. 132-138° C.